Cas no 90788-35-5 (2-Propenoic acid, 3-amino-3-(4-methoxyphenyl)-, ethyl ester)

• Product Name: 2-Propenoic acid, 3-amino-3-(4-methoxyphenyl)-, ethyl ester
• CAS No: 90788-35-5
• MF: C₁₂H₁₅NO₃
• MW: 221.252403497696
• CID: 4304584
• PubChem ID: 11106923
• Update Time: 2025-10-30

2-Propenoic acid, 3-amino-3-(4-methoxyphenyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-amino-3-(4-methoxyphenyl)-, ethyl ester
• 3-AMINO-3-(4-METHOXYPHENYL)-2-PROPENOIC ACID ETHYL ESTER
• Ethyl 3-amino-3-(4-methoxyphenyl)acrylate
• 90788-35-5

• Inchi： 1S/C12H15NO3/c1-3-16-12(14)8-11(13)9-4-6-10(15-2)7-5-9/h4-8H,3,13H2,1-2H3/b11-8+
• InChI Key： YSMZIJNXABXIQD-DHZHZOJOSA-N
• SMILES： C(/C1=CC=C(OC)C=C1)(\N)=C/C(OCC)=O

Computed Properties

• Exact Mass: 221.10519334Da
• Monoisotopic Mass: 221.10519334Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 61.6Ų

Additional information on 2-Propenoic acid, 3-amino-3-(4-methoxyphenyl)-, ethyl ester

Comprehensive Analysis of 2-Propenoic acid, 3-amino-3-(4-methoxyphenyl)-, ethyl ester (CAS No. 90788-35-5)

The compound 2-Propenoic acid, 3-amino-3-(4-methoxyphenyl)-, ethyl ester (CAS No. 90788-35-5) is a specialized organic molecule with significant applications in pharmaceuticals, agrochemicals, and material science. Its unique structure, featuring an amino group and a methoxyphenyl moiety, makes it a versatile intermediate in synthetic chemistry. Researchers and industries are increasingly interested in this compound due to its potential in developing novel bioactive molecules and functional materials.

One of the key features of 2-Propenoic acid, 3-amino-3-(4-methoxyphenyl)-, ethyl ester is its role as a building block in the synthesis of heterocyclic compounds. These compounds are widely used in drug discovery, particularly for targeting central nervous system (CNS) disorders and inflammatory diseases. The presence of the ethyl ester group enhances its solubility and reactivity, making it a preferred choice for multistep organic synthesis.

In recent years, the demand for sustainable chemistry and green synthesis methods has grown exponentially. 2-Propenoic acid, 3-amino-3-(4-methoxyphenyl)-, ethyl ester aligns with these trends, as it can be synthesized using environmentally friendly catalysts and renewable resources. This aspect is particularly appealing to industries aiming to reduce their carbon footprint and comply with regulatory standards.

The compound's spectroscopic properties (e.g., NMR, IR, and MS data) have been extensively studied, providing valuable insights into its molecular interactions and stereochemistry. Such data are critical for quality control and process optimization in large-scale production. Additionally, its thermal stability and crystallinity make it suitable for applications in polymeric materials and coatings.

From a commercial perspective, 2-Propenoic acid, 3-amino-3-(4-methoxyphenyl)-, ethyl ester is gaining traction in the fine chemicals market. Its compatibility with high-throughput screening techniques and combinatorial chemistry approaches has positioned it as a valuable asset for drug development pipelines. Furthermore, its potential use in photovoltaic materials and organic electronics is an area of active research, driven by the global push for renewable energy solutions.

In conclusion, 2-Propenoic acid, 3-amino-3-(4-methoxyphenyl)-, ethyl ester (CAS No. 90788-35-5) is a multifaceted compound with broad applicability across scientific and industrial domains. Its structural versatility, synthetic utility, and alignment with sustainability goals make it a subject of ongoing interest and innovation. As research continues to uncover new applications, this compound is poised to play a pivotal role in advancing cutting-edge technologies and scientific breakthroughs.